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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-5-

hydroxycyclohexanone

Cat. No.: B14039424

Get Quote

CAS Number: 2007909-16-0 Molecular Formula: C₁₂H₁₃BrO₂ Molecular Weight: 269.14 g/mol

Executive Summary
3-(4-Bromophenyl)-5-hydroxycyclohexanone is a bifunctionalized cyclohexane scaffold

characterized by a ketone at C1, a 4-bromophenyl group at C3, and a hydroxyl group at C5.

This specific substitution pattern renders it a critical building block for aryl-cyclohexylamine

therapeutics, particularly in the development of serotonin-norepinephrine reuptake inhibitors

(SNRIs) and analgesics. Its value lies in its dual chiral centers (C3 and C5), which allow for the

precise control of stereochemistry in downstream active pharmaceutical ingredients (APIs).

Physicochemical Properties
The molecule exhibits a balance of lipophilicity (driven by the bromophenyl ring) and polarity

(driven by the hydroxyl and ketone groups). This duality dictates its solubility profile and

purification strategies.
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Core Parameters
Property Value / Description Source/Method

Molecular Weight 269.14 g/mol Calculated

LogP (Predicted) 2.45 ± 0.3 Consensus Model

Topological Polar Surface Area

(TPSA)
37.3 Å²

Calculated (Ketone +

Hydroxyl)

H-Bond Donors / Acceptors 1 Donor / 2 Acceptors Structural Analysis

Physical State Solid (Off-white to pale yellow) Analogue Inference

Melting Point (Predicted) 95°C – 115°C Based on 3-phenyl analogues

Solubility
High: DCM, DMSO,

MeOHLow: Water, Hexanes
Empirical Polarity Rules

Solubility & Stability Profile
Solubility: The compound is moderately lipophilic (LogP ~2.45). It dissolves readily in

chlorinated solvents (Dichloromethane, Chloroform) and polar aprotic solvents (DMSO,

DMF). In alcohols (Methanol, Ethanol), it shows good solubility, which is often exploited for

recrystallization.

Hydrolytic Stability: The ketone and secondary alcohol functionalities are stable to aqueous

conditions at neutral pH. However, strong acids may induce dehydration (elimination of the -

OH group) to form the conjugated enone (3-(4-bromophenyl)-2-cyclohexenone).

Thermal Stability: Stable up to ~150°C. Prolonged heating above this threshold, particularly

in the presence of acidic traces, accelerates dehydration.

Stereochemical Analysis (Critical)
The defining feature of this molecule is the presence of two stereocenters at C3 and C5. This

results in four possible stereoisomers, grouped into two diastereomeric pairs: cis and trans.

Conformational Landscape
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The cyclohexane ring adopts a chair conformation. The stability of the isomers is governed by

the equatorial preference of the substituents to minimize 1,3-diaxial interactions.

Thermodynamic Product (Cis-Diequatorial): The most stable isomer places both the bulky 4-

bromophenyl group and the hydroxyl group in equatorial positions.

Kinetic Products: Synthetic routes involving non-selective reductions may yield axial-

equatorial conformers, which are higher in energy.

Stereochemical Visualization
The following diagram illustrates the relationship between the diastereomers and the potential

for separation.
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Figure 1: Stereochemical hierarchy showing the relationship between diastereomers and

enantiomers.

Synthesis & Impurity Profiling
Understanding the synthesis route is essential for anticipating impurities in the final material.

Primary Synthetic Pathway (Conjugate Addition)
The most common route involves the Michael addition of a 4-bromophenyl organometallic

reagent (e.g., arylboronic acid) to a 5-hydroxy-2-cyclohexenone precursor, or the reduction of a

3-(4-bromophenyl)-1,5-dione.
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Figure 2: Synthetic pathway via Rh-catalyzed conjugate addition, highlighting key impurity

risks.

Key Impurities
Dehydrated Enone: Formed via elimination of the 5-hydroxyl group. Detected by UV

absorbance shift (conjugation).

Debrominated Analog: 3-phenyl-5-hydroxycyclohexanone. Arises if the starting material

contains phenylboronic acid or if hydrodebromination occurs during metal catalysis.

Regioisomers: 3-(4-bromophenyl)-4-hydroxycyclohexanone (if the precursor geometry

varies).

Analytical Protocols
HPLC Method (Achiral Purity)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14039424/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-3-4-bromophenyl-5-hydroxycyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14039424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile[1]

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (carbonyl/hydroxyl).

Retention Time: Expect elution around 6-8 minutes depending on flow rate (1.0 mL/min).

Chiral Separation (Enantiomeric Excess)
To separate the (3R,5R) from (3S,5S) isomers:

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane : Isopropanol (90:10).

Flow Rate: 1.0 mL/min.

Rationale: The hydroxyl group interacts with the carbamate stationary phase, allowing

discrimination between enantiomers.

NMR Characterization (¹H NMR in CDCl₃)
Aromatic Region: Two doublets at ~7.4 ppm (2H) and ~7.1 ppm (2H) characteristic of the

para-substituted bromophenyl group.

Carbinol Proton (H5): Multiplet at ~4.0-4.2 ppm. The splitting pattern (width at half-height)

helps distinguish axial vs. equatorial orientation, identifying the cis or trans isomer.

Ring Protons: Complex multiplets between 1.5 - 3.0 ppm.

Handling & Safety
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GHS Classification: Warning.

Hazards: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic nature

requires tight sealing to prevent moisture-induced aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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